Cas no 2310017-96-8 (N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide)

• Product Name: N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide
• CAS No: 2310017-96-8
• MF: C₁₀H₁₁N₃O₃S₂
• MW: 285.34263920784
• CID: 5331864
• Update Time: 2025-10-31

N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C10H11N3O3S2/c1-7-3-4-9(17-7)18(14,15)13-8-5-11-10(16-2)12-6-8/h3-6,13H,1-2H3
• InChI Key： YCRLHVUPIGSZDI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NC1=CN=C(N=C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 1.4
• Topological Polar Surface Area: 118

Additional information on N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide

Introduction to N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide (CAS No. 2310017-96-8)

N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers worldwide. With a CAS number of 2310017-96-8, this molecule represents a confluence of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for various therapeutic applications.

The molecular structure of N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide incorporates a pyrimidine ring substituted with a methoxy group at the 2-position and a thiophene ring sulfonated at the 2-position. This particular arrangement not only imparts distinctive electronic properties but also opens up avenues for interactions with biological targets. The presence of both pyrimidine and thiophene moieties suggests potential applications in drug design, particularly in modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for their pharmaceutical potential. The combination of pyrimidine and sulfonamide functionalities has been particularly fruitful, leading to the discovery of several bioactive molecules. N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide, with its unique structural features, is no exception. This compound has been explored in various preclinical studies as a potential therapeutic agent.

The sulfonamide moiety is well-known for its ability to enhance binding affinity and selectivity in drug molecules. Its capacity to form hydrogen bonds with biological targets makes it an attractive scaffold for medicinal chemists. In contrast, the pyrimidine ring is a common structural motif in many biologically active compounds, including antiviral and anticancer agents. The incorporation of these elements into N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide creates a molecule with the potential to interact with multiple targets simultaneously.

2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide. These improvements have not only reduced production costs but also allowed for the exploration of more diverse chemical libraries. High-throughput screening techniques have further accelerated the discovery process, enabling researchers to identify promising candidates more rapidly.

The pharmacological profile of N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide has been extensively studied in various cellular and animal models. Initial findings suggest that this compound exhibits potent activity against certain types of cancer cells, possibly by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its interaction with enzymes such as kinases and phosphodiesterases has been explored, indicating potential applications in treating inflammatory diseases and metabolic disorders.

The synthesis of N-(2-methoxypyrimidin-5-yl)-5-methylthiophene-2-sulfonamide) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological evaluations.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be considered for clinical use. N-(2-methoxypyrimidin-5-yl-)-













< br >)